6-Chloro-3-cyclopropoxypicolinic acid

• Molecular Formula: C9H8ClNO3
• Molecular Weight: 213.62 g/mol
• IUPAC Name: 6-chloro-3-cyclopropyloxypyridine-2-carboxylic acid
• InChI: InChI=1S/C9H8ClNO3/c10-7-4-3-6(14-5-1-2-5)8(11-7)9(12)13/h3-5H,1-2H2,(H,12,13)
• InChI Key: AVFMBZXUOYOTLH-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=C(C=C2)Cl)C(=O)O

Description

6-Chloro-3-cyclopropoxypicolinic acid is a substituted picolinic acid derivative characterized by a chlorine atom at the 6-position of the pyridine ring and a cyclopropoxy group (-O-cyclopropyl) at the 3-position. This compound belongs to the picolinic acid family, which is widely studied for its applications in agrochemicals, pharmaceuticals, and coordination chemistry. The cyclopropoxy substituent introduces steric bulk and unique electronic properties due to the strained three-membered cyclopropane ring, distinguishing it from simpler alkoxy or alkyl-substituted analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-3-cyclopropoxypicolinic acid typically involves the chlorination of picolinic acid followed by the introduction of the cyclopropoxy group. One common method involves the use of 6-chloropicolinic acid as a starting material. The cyclopropoxylation can be achieved through a nucleophilic substitution reaction using cyclopropanol in the presence of a suitable base such as sodium hydride or potassium carbonate.

Industrial Production Methods

Industrial production of 6-Chloro-3-cyclopropoxypicolinic acid may involve large-scale chlorination and cyclopropoxylation processes. These processes are optimized for high yield and purity, often employing continuous flow reactors and automated systems to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-3-cyclopropoxypicolinic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the chlorine atom to a hydrogen atom, forming 3-cyclopropoxypicolinic acid.

Substitution: The chlorine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions typically require a base such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3) to facilitate the reaction.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of 3-cyclopropoxypicolinic acid.

Substitution: Formation of various substituted picolinic acid derivatives depending on the nucleophile used.

Scientific Research Applications

6-Chloro-3-cyclopropoxypicolinic acid has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in coordination chemistry and its interactions with metal ions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of agrochemicals and pharmaceuticals due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 6-Chloro-3-cyclopropoxypicolinic acid involves its interaction with specific molecular targets. The chlorine atom and cyclopropoxy group contribute to its reactivity and binding affinity. The compound can interact with enzymes, receptors, or metal ions, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Functional Differences

The primary analogs of 6-Chloro-3-cyclopropoxypicolinic acid are picolinic acid derivatives with substitutions at the 3- and 6-positions. Below is a comparative analysis with 6-Chloro-3-methylpicolinic acid (), a closely related compound:

Substituent Effects

Compound	Substituent (Position 3)	Key Properties Influenced
6-Chloro-3-cyclopropoxypicolinic acid	Cyclopropoxy	- Higher steric hindrance - Increased lipophilicity (LogP) due to cyclopropane’s hydrophobicity - Potential metabolic stability from rigid cyclopropane ring
6-Chloro-3-methylpicolinic acid	Methyl	- Lower steric bulk - Reduced lipophilicity - Faster metabolic degradation (methyl groups are prone to oxidation)

Functional Group Reactivity

• Cyclopropoxy Group : The strained cyclopropane ring may exhibit unique reactivity, such as ring-opening under acidic or oxidative conditions, which is absent in methyl-substituted analogs.
• Methyl Group : Lacks the electronic effects of oxygen, leading to weaker hydrogen-bonding capacity and different intermolecular interactions.

Limitations of Available Evidence

The provided evidence () focuses on structural classification and search parameters for 6-Chloro-3-methylpicolinic acid but lacks empirical data (e.g., solubility, melting points, or bioactivity) for direct comparison. Further experimental studies are required to validate these hypotheses.